Cas no 5254-27-3 (N,N-diethyl-2,6-dinitro-4-(trifluoromethyl)aniline)

• Product Name: N,N-diethyl-2,6-dinitro-4-(trifluoromethyl)aniline
• CAS No: 5254-27-3
• MF: C₁₁H₁₂F₃N₃O₄
• MW: 307.22589302063
• CID: 372211
• PubChem ID: 78912
• Update Time: 2025-04-19

N,N-diethyl-2,6-dinitro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-diethyl-2,6-dinitro-4-(trifluoromethyl)-
• N,N-diethyl-2,6-dinitro-4-(trifluoromethyl)aniline
• N,N-Diethyl-2,6-dinitro-4-(trifluoromethyl)benzenamine
• 5254-27-3
• CHEBI:180606
• F0322-0035
• DTXSID30200531
• N,N-diethyl-2,6-dinitro-4-(triluoromethyl)aniline
• AKOS026676558
• N,N-diethyl-2,6-dini-tro-4-(trifluoromethyl)aniline
• EN300-1266041
• Nitrofor
• SCHEMBL11203878
• Benzenamine, N,N-diethyl-2,6-dinitro-4-(trifluoromethyl)-
• NLLHXVBITYTYHA-UHFFFAOYSA-N

• Inchi： 1S/C11H12F3N3O4/c1-3-15(4-2)10-8(16(18)19)5-7(11(12,13)14)6-9(10)17(20)21/h5-6H,3-4H2,1-2H3
• InChI Key： NLLHXVBITYTYHA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])N(CC)CC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 307.07806
• Monoisotopic Mass: 307.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 94.9A^2

Experimental Properties

• Density: 1.411
• Boiling Point: 339.4°Cat760mmHg
• Flash Point: 159.1°C
• Refractive Index: 1.536
• PSA: 89.52